Ethyl {[4-(chlorosulfonyl)-2,3-dimethylphenyl]oxy}acetate

• Molecular Formula: C12H15ClO5S
• Molecular Weight: 306.76 g/mol
• IUPAC Name: ethyl 2-(4-chlorosulfonyl-2,3-dimethylphenoxy)acetate
• InChI: InChI=1S/C12H15ClO5S/c1-4-17-12(14)7-18-10-5-6-11(19(13,15)16)9(3)8(10)2/h5-6H,4,7H2,1-3H3
• InChI Key: QYUYJWUGRFDDEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C(=C(C=C1)S(=O)(=O)Cl)C)C

Description

Ethyl {[4-(chlorosulfonyl)-2,3-dimethylphenyl]oxy}acetate is a useful research compound. Its molecular formula is C12H15ClO5S and its molecular weight is 306.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ethyl[(2,3-dimethylphenyl)oxy]acetate (6.1 g, 29.3 mmol) was added dropwise to chlorosulfonic acid (8.78 mL, 132 mmol) at 0° C., with stirring, causing a blood red solution. Reaction stirred for 30 minutes, then allowed to warm to RT. Mixture was stirred for a further 2 hours, then quenched by pouring over ice/water (200 mL). A dark red gum formed, this was extracted into dichloromethane (3×100 mL). Organics were concentrated in vacuo, to give a thick red oil, which crystallized on standing. Product was dried overnight in vacuum oven, to yield 8.179 g as red crystals. No further purification carried out. RT 1.25 mins.